Cas no 1049366-00-8 (N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide)

• Product Name: N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide
• CAS No: 1049366-00-8
• MF: C₁₈H₂₁ClFN₃O₂S
• MW: 397.894645452499
• CID: 6361277
• PubChem ID: 42267971
• Update Time: 2025-10-31

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide
• VU0640015-1
• N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2-fluorobenzenesulfonamide
• 1049366-00-8
• AKOS024504340
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-2-fluorobenzenesulfonamide
• F5265-0338

• Inchi： 1S/C18H21ClFN3O2S/c19-15-5-7-16(8-6-15)23-13-11-22(12-14-23)10-9-21-26(24,25)18-4-2-1-3-17(18)20/h1-8,21H,9-14H2
• InChI Key： LRPMNKFVJIWGPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1CCN(CCNS(C2C=CC=CC=2F)(=O)=O)CC1

Computed Properties

• Exact Mass: 397.1027040g/mol
• Monoisotopic Mass: 397.1027040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61Ų

Additional information on N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide

Introduction to N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide (CAS No. 1049366-00-8)

N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1049366-00-8, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in medicinal chemistry. The structure of this compound features a complex arrangement of functional groups, including a piperazine moiety and a fluorobenzene sulfonamide moiety, which contribute to its unique pharmacological properties.

The piperazine ring is a common pharmacophore in many drugs due to its ability to interact with biological targets in a highly specific manner. In the case of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide, the presence of the 4-chlorophenyl group attached to the piperazine ring enhances its binding affinity to certain receptors. This modification has been strategically employed to optimize the compound's pharmacokinetic and pharmacodynamic profiles, making it a valuable candidate for further development.

The sulfonamide group in the molecule plays a crucial role in modulating its biological activity. Sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and their incorporation into this compound suggests potential therapeutic applications in these areas. The fluorine atom substituent on the benzene ring further influences the compound's electronic properties, potentially enhancing its metabolic stability and bioavailability.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide with various biological targets. These studies have highlighted its potential as an antagonist or agonist for receptors involved in neurological disorders, such as serotonin and dopamine receptors. The compound's ability to modulate these pathways makes it an attractive candidate for the development of novel treatments for conditions like depression, anxiety, and Parkinson's disease.

In vitro studies have demonstrated that N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide exhibits significant affinity for certain neurotransmitter receptors. For instance, it has been shown to interact with serotonin 5-HT_2A and dopamine D₃ receptors with high selectivity. This selectivity is crucial for minimizing side effects associated with drug therapy. The compound's mechanism of action involves competitive binding to these receptors, thereby modulating neurotransmitter release and signal transduction pathways.

The synthesis of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the piperazine ring is typically achieved through nucleophilic substitution reactions, while the sulfonamide group is formed via sulfonylation followed by reduction. The fluorine atom is incorporated during later stages of synthesis, often through halogen exchange reactions.

The pharmacological profile of this compound has been further explored through preclinical studies conducted in animal models. These studies have revealed that N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide exhibits anxiolytic and antidepressant-like effects without causing significant sedation or motor impairment. This profile makes it an ideal candidate for further clinical development, particularly in patients who require treatments with minimal side effects.

The potential therapeutic applications of N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide extend beyond neurological disorders. Preliminary evidence suggests that it may also have utility in treating inflammatory conditions by modulating cytokine production and immune cell function. The sulfonamide group's ability to interact with enzymes involved in inflammation pathways makes this compound a promising candidate for further investigation.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide serves as an important intermediate in the synthesis of more complex molecules designed for specific therapeutic applications. Its availability from reliable chemical suppliers ensures that researchers can conduct their studies without interruption, accelerating the pace of drug discovery.

In conclusion, N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2-fluorobenzene-1-sulfonamide (CAS No. 1049366-00-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for developing novel treatments for neurological and inflammatory disorders. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.